Cas no 764707-23-5 (5-Nitro-2-(2-phenylethyl)aminobenzonitrile)

5-Nitro-2-(2-phenylethyl)aminobenzonitrile is a nitrated aromatic compound featuring a benzonitrile core substituted with a nitro group at the 5-position and a 2-phenylethylamino moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity in reduction and substitution reactions, while the phenylethylamino side chain contributes to potential biological activity. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound's stability and solubility profile further support its utility in diverse experimental settings.
5-Nitro-2-(2-phenylethyl)aminobenzonitrile structure
764707-23-5 structure
Product Name:5-Nitro-2-(2-phenylethyl)aminobenzonitrile
CAS No:764707-23-5
MF:C15H13N3O2
MW:267.282623052597
MDL:MFCD00683069
CID:3110216
PubChem ID:4013392
Update Time:2025-05-28

5-Nitro-2-(2-phenylethyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(phenethylamino)benzonitrile
    • H23614
    • 764707-23-5
    • 2-cyano-4-nitro-N-(2-phenylethyl)aniline
    • MFCD00683069
    • AKOS000321753
    • LS-01801
    • ALBB-004884
    • AKOS015941270
    • 5-nitro-2-[(2-phenylethyl)amino]benzonitrile
    • 5-nitro-2-(2-phenylethylamino)benzonitrile
    • SB81863
    • STK501352
    • Z31198345
    • 5-Nitro-2-(2-phenylethyl)aminobenzonitrile
    • MDL: MFCD00683069
    • Inchi: 1S/C15H13N3O2/c16-11-13-10-14(18(19)20)6-7-15(13)17-9-8-12-4-2-1-3-5-12/h1-7,10,17H,8-9H2
    • InChI Key: HWWLDHWGXKYWCZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)NCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 267.100776666Da
  • Monoisotopic Mass: 267.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 81.6Ų

5-Nitro-2-(2-phenylethyl)aminobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB405086-500 mg
5-Nitro-2-[(2-phenylethyl)amino]benzonitrile
764707-23-5
500MG
€195.40 2022-06-10
abcr
AB405086-1 g
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€228.00 2022-06-10
abcr
AB405086-5 g
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abcr
AB405086-10 g
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€1,008.00 2022-06-10
TRC
N020060-250mg
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$ 185.00 2022-06-03
TRC
N020060-500mg
5-Nitro-2-[(2-phenylethyl)amino]benzonitrile
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$ 300.00 2022-06-03
TRC
N020060-1000mg
5-Nitro-2-[(2-phenylethyl)amino]benzonitrile
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$ 480.00 2022-06-03
abcr
AB405086-500mg
5-Nitro-2-[(2-phenylethyl)amino]benzonitrile; .
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€205.00 2025-04-16
abcr
AB405086-1g
5-Nitro-2-[(2-phenylethyl)amino]benzonitrile; .
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€237.00 2025-04-16
abcr
AB405086-5g
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